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Compound of Interest

Compound Name: Jasminoside

Cat. No.: B15594184 Get Quote

Introduction
Jasminoside is a secoiridoid glycoside found in various species of the genus Jasminum.

These compounds are of significant interest to researchers in the fields of phytochemistry and

drug development due to their potential biological activities. This application note describes a

robust High-Performance Liquid Chromatography (HPLC) method coupled with Ultraviolet (UV)

detection for the quantitative analysis of Jasminoside in plant extracts and other matrices. The

method is suitable for quality control, stability studies, and pharmacokinetic analysis.

Principle
The method utilizes reversed-phase chromatography to separate Jasminoside from other

components in the sample matrix. A C18 column is used as the stationary phase, and a

gradient elution with a mobile phase consisting of acetonitrile and water (with a formic acid

modifier to improve peak shape and resolution) is employed. The quantification is achieved by

monitoring the UV absorbance at the wavelength of maximum absorption for Jasminoside and

comparing the peak area to that of a certified reference standard.

Experimental Protocols
Materials and Reagents

Jasminoside reference standard (≥98% purity)

Acetonitrile (HPLC grade)
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Water (HPLC grade or Milli-Q)

Formic acid (analytical grade)

Methanol (HPLC grade, for sample extraction)

Plant material (e.g., dried leaves of Jasminum sp.)

Instrumentation and Chromatographic Conditions
HPLC System: A system equipped with a gradient pump, autosampler, column oven, and a

UV-Vis or Diode Array Detector (DAD).

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase:

A: 0.1% Formic acid in Water (v/v)

B: Acetonitrile

Gradient Elution:

Time (min) % A % B

0.0 90 10

20.0 60 40

25.0 40 60

30.0 90 10

| 35.0 | 90 | 10 |

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Injection Volume: 10 µL
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Detection Wavelength: 238 nm

Preparation of Standard Solutions
Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Jasminoside reference standard

and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with the mobile phase (initial conditions: 90% A, 10% B) to obtain

concentrations ranging from 1 to 100 µg/mL. These will be used to construct the calibration

curve.

Sample Preparation (from Plant Material)
Grinding: Grind the dried plant material to a fine powder.

Extraction: Accurately weigh 1.0 g of the powdered plant material and place it in a flask. Add

50 mL of methanol and perform ultrasonication for 30 minutes at room temperature.

Filtration: Filter the extract through a 0.45 µm syringe filter into an HPLC vial.

Method Validation Summary
The described HPLC-UV method should be validated according to the International Council for

Harmonisation (ICH) guidelines. The following table summarizes the typical performance

characteristics expected for this type of method.
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Parameter Specification

Linearity (R²) ≥ 0.999

Range 1 - 100 µg/mL

Limit of Detection (LOD) ~0.2 µg/mL

Limit of Quantification (LOQ) ~0.6 µg/mL

Accuracy (Recovery) 98 - 102%

Precision (RSD%)

- Intra-day ≤ 2.0%

- Inter-day ≤ 2.0%

Specificity
No interfering peaks at the retention time of

Jasminoside.

Robustness

The method should be robust to small,

deliberate variations in flow rate (±0.1 mL/min),

column temperature (±2 °C), and mobile phase

composition (±2%).

Visualizations
Experimental Workflow
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Sample Preparation

Standard Preparation

HPLC-UV Analysis

Data Analysis
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(Methanol) Filter Extract (0.45 µm)

Inject Sample/Standard
(10 µL)
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(Gradient Elution)

UV Detection
(238 nm) Peak Integration

Quantify Jasminoside

Construct Calibration Curve

Click to download full resolution via product page

Caption: Workflow for the quantification of Jasminoside.

Logical Relationship of Method Validation

HPLC-UV Method

Specificity Linearity & Range Accuracy Precision LOD & LOQ Robustness

Validated Method

Click to download full resolution via product page

Caption: Key parameters for HPLC method validation.

To cite this document: BenchChem. [Application Note: Quantification of Jasminoside using
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[https://www.benchchem.com/product/b15594184#hplc-uv-method-for-quantification-of-
jasminoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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